Cas no 1556309-62-6 (2-Methyl-1-piperidin-4-ylpiperazine)

• Product Name: 2-Methyl-1-piperidin-4-ylpiperazine
• CAS No: 1556309-62-6
• MF: C₁₀H₂₁N₃
• MW: 183.293842077255
• CID: 5273759
• Update Time: 2025-05-21

2-Methyl-1-piperidin-4-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(piperidin-4-yl)piperazine
• 2-Methyl-1-piperidin-4-ylpiperazine

• Inchi： 1S/C10H21N3/c1-9-8-12-6-7-13(9)10-2-4-11-5-3-10/h9-12H,2-8H2,1H3
• InChI Key： XFSPHMOFZLSEHG-UHFFFAOYSA-N
• SMILES： N1(CCNCC1C)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• XLogP3: 0.2
• Topological Polar Surface Area: 27.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 2-Methyl-1-piperidin-4-ylpiperazine

2-Methyl-1-piperidin-4-ylpiperazine (CAS No. 1556309-62-6): An Overview of a Versatile Compound in Pharmaceutical Research

2-Methyl-1-piperidin-4-ylpiperazine (CAS No. 1556309-62-6) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, also known as MPPP, is a derivative of piperazine and piperidine, two important classes of heterocyclic compounds widely used in the development of drugs and medicinal agents.

The molecular formula of 2-Methyl-1-piperidin-4-ylpiperazine is C₁₀H₁₉N₃, and its molecular weight is 177.27 g/mol. The compound features a central piperazine ring connected to a piperidine ring, with a methyl group attached to the piperidine ring. This structural arrangement confers 2-Methyl-1-piperidin-4-ylpiperazine with distinct chemical properties, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 2-Methyl-1-piperidin-4-ylpiperazine in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. The ability of 2-Methyl-1-piperidin-4-ylpiperazine to interact with these systems suggests its potential use in the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

In preclinical studies, 2-Methyl-1-piperidin-4-ylpiperazine has demonstrated promising results in animal models of depression and anxiety. For instance, a study published in the *Journal of Medicinal Chemistry* reported that 2-Methyl-1-piperidin-4-ylpiperazine significantly reduced depressive-like behaviors in mice subjected to chronic stress. The compound was found to enhance serotonin levels in the brain, thereby improving mood and reducing stress responses.

Furthermore, 2-Methyl-1-piperidin-4-ylpiperazine has shown potential as a dopamine modulator. Dopamine is a key neurotransmitter involved in reward pathways and motor function. Research conducted at the University of California, Los Angeles (UCLA) indicated that 2-Methyl-1-piperidin-4-ylpiperazine could potentially alleviate symptoms of Parkinson's disease by enhancing dopaminergic signaling in the brain. This finding opens up new avenues for the development of novel therapies for Parkinson's disease.

The pharmacokinetic properties of 2-Methyl-1-piperidin-4-ylpiperazine have also been extensively studied. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration. Additionally, the compound has shown low toxicity and minimal side effects in preclinical trials, further supporting its potential as a safe and effective therapeutic agent.

In addition to its potential therapeutic applications, 2-Methyl-1-piperidin-4-ylpiperazine has been explored for its use as a research tool in neuroscience and pharmacology. Its ability to selectively modulate specific neurotransmitter systems makes it valuable for investigating the underlying mechanisms of various neurological disorders. Researchers at Harvard Medical School have used 2-Methyl-1-piperidin-4-ylpiperazine to study the role of serotonin and dopamine in mood disorders, providing insights that could lead to the development of more targeted treatments.

The synthesis of 2-Methyl-1-piperidin-4-ylpiperazine involves several well-established chemical reactions, including reductive amination and ring formation. These synthetic routes are highly efficient and scalable, making it feasible for large-scale production for both research and pharmaceutical purposes. The ease of synthesis and purification further enhances the practicality of using 2-Methyl-1-piperidin-4-ylpiperazine in various applications.

In conclusion, 2-Methyl-1-piperidin-4-ylpiperazine (CAS No. 1556309-62-6) is a promising compound with significant potential in pharmaceutical research and development. Its unique chemical structure, favorable pharmacokinetic properties, and ability to modulate key neurotransmitter systems make it an attractive candidate for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. Ongoing research continues to uncover new applications and mechanisms of action for this versatile compound, paving the way for innovative therapeutic approaches in the future.